Cas no 114152-23-7 (2-(2,3,6-trifluorophenyl)acetic acid)

2-(2,3,6-trifluorophenyl)acetic acid structure
114152-23-7 structure
Product Name:2-(2,3,6-trifluorophenyl)acetic acid
CAS No:114152-23-7
MF:C8H5F3O2
MW:190.119313001633
MDL:MFCD00061217
CID:63064
PubChem ID:2777948
Update Time:2025-04-18

2-(2,3,6-trifluorophenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(2,3,6-Trifluorophenyl)acetic acid
    • 2,3,6-TRIFLUOROPHENYLACETIC ACID
    • RARECHEM AL BO 0509
    • 2,3,6-Trifluorophenylaceitc acid
    • Benzeneacetic acid,2,3,6-trifluoro-
    • (2,3,6-Trifluorophenyl)acetic acid, 2-(2,3,6-Trifluorophenyl)ethanoic acid
    • 2,3,6-Trifluorophenylacetic acid,98%
    • (2,3,6-trifluorophenyl)acetic acid
    • Benzeneacetic acid, 2,3,6-trifluoro-
    • PubChem7293
    • 2,3,6-Trifluorophenylaceticacid
    • PC7818E
    • QRAZASHLGLHKEB-UHFFFAOYSA-N
    • 2,3,6-Trifluorobenzeneacetic acid
    • SBB064764
    • FCH932152
    • 2,3,6-(trif
    • 2-(2,3,6-trifluorophenyl)acetic acid
    • MDL： MFCD00061217
    • Inchi： 1S/C8H5F3O2/c9-5-1-2-6(10)8(11)4(5)3-7(12)13/h1-2H,3H2,(H,12,13)
    • InChI Key： QRAZASHLGLHKEB-UHFFFAOYSA-N
    • SMILES： FC1C(=CC=C(C=1CC(=O)O)F)F

Computed Properties

  • Exact Mass: 190.02400
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 198
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.7
  • Topological Polar Surface Area: 37.3

Experimental Properties

  • Color/Form: Not determined
  • Melting Point: 111-114 °C (lit.)
  • PSA: 37.30000
  • LogP: 1.73100
  • Solubility: Not determined

2-(2,3,6-trifluorophenyl)acetic acid Security Information

  • Symbol: GHS07
  • Signal Word：Warning
  • Hazard Statement： H315-H319-H335
  • Warning Statement： P261-P305 + P351 + P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 36/37/38
  • Safety Instruction： S26-S36
  • Hazardous Material Identification： Xi
  • HazardClass：IRRITANT
  • Risk Phrases：R36/37/38

2-(2,3,6-trifluorophenyl)acetic acid Customs Data

  • HS CODE：2916399090
  • Customs Data：

    China Customs Code:

    2916399090

    Overview:

    2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Summary:

    2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

2-(2,3,6-trifluorophenyl)acetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
007692-1g
2,3,6-Trifluorophenylacetic acid
 114152-23-7 97%
1g
 ￡15.00 2022-02-28
Chemenu
CM247849-10g
2-(2,3,6-Trifluorophenyl)acetic acid
 114152-23-7 95+%
10g
 $154 2021-06-16
Chemenu
CM247849-25g
2-(2,3,6-Trifluorophenyl)acetic acid
 114152-23-7 95+%
25g
 $287 2021-06-16
Chemenu
CM247849-100g
2-(2,3,6-Trifluorophenyl)acetic acid
 114152-23-7 95+%
100g
 $868 2021-06-16
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
W132202-1g
2-(2,3,6-trifluorophenyl)acetic acid
 114152-23-7 98%
1g
 ¥73.90 2023-08-31
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
W132202-25g
2-(2,3,6-trifluorophenyl)acetic acid
 114152-23-7 98%
25g
 ¥1534.90 2023-08-31
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
W132202-5g
2-(2,3,6-trifluorophenyl)acetic acid
 114152-23-7 98%
5g
 ¥330.90 2023-08-31
Apollo Scientific
PC7818E-1g
2,3,6-Trifluorophenylacetic acid
 114152-23-7 97%
1g
 £10.00 2023-09-02
Apollo Scientific
PC7818E-5g
2,3,6-Trifluorophenylacetic acid
 114152-23-7 97%
5g
 £11.00 2023-09-02
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
T91480-1g
2-(2,3,6-Trifluorophenyl)acetic acid
 114152-23-7 97%
1g
 ¥59.0 2023-09-06

2-(2,3,6-trifluorophenyl)acetic acid Related Literature

Related Categories

114152-23-7 (2-(2,3,6-trifluorophenyl)acetic acid) Related Products

Recommended suppliers
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.